Cas no 2870659-75-7 (3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester )
3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-3-piperidinecarboxylate (ACI)
- 3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester
-
- Inchi: 1S/C14H26N2O5/c1-14(2,3)21-13(18)16-5-6-20-11-7-10(8-15-9-11)12(17)19-4/h10-11,15H,5-9H2,1-4H3,(H,16,18)
- InChI Key: CMYXNLZLDUNTBX-UHFFFAOYSA-N
- SMILES: O=C(NCCOC1CC(C(OC)=O)CNC1)OC(C)(C)C
3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-39917499-0.05g |
methyl 5-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)piperidine-3-carboxylate |
2870659-75-7 | 0.05g |
$1247.0 | 2023-07-07 | ||
| Enamine | EN300-39917499-0.1g |
methyl 5-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)piperidine-3-carboxylate |
2870659-75-7 | 0.1g |
$1307.0 | 2023-07-07 | ||
| Enamine | EN300-39917499-0.25g |
methyl 5-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)piperidine-3-carboxylate |
2870659-75-7 | 0.25g |
$1366.0 | 2023-07-07 | ||
| Enamine | EN300-39917499-0.5g |
methyl 5-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)piperidine-3-carboxylate |
2870659-75-7 | 0.5g |
$1426.0 | 2023-07-07 | ||
| Enamine | EN300-39917499-1.0g |
methyl 5-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)piperidine-3-carboxylate |
2870659-75-7 | 1.0g |
$1485.0 | 2023-07-07 | ||
| Enamine | EN300-39917499-2.5g |
methyl 5-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)piperidine-3-carboxylate |
2870659-75-7 | 2.5g |
$2912.0 | 2023-07-07 | ||
| Enamine | EN300-39917499-5.0g |
methyl 5-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)piperidine-3-carboxylate |
2870659-75-7 | 5.0g |
$4309.0 | 2023-07-07 | ||
| Enamine | EN300-39917499-10.0g |
methyl 5-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)piperidine-3-carboxylate |
2870659-75-7 | 10.0g |
$6390.0 | 2023-07-07 |
3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester
Research Briefing on 3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester (CAS: 2870659-75-7)
In recent years, the compound 3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester (CAS: 2870659-75-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine backbone and tert-butoxycarbonyl (Boc) protected aminoethoxy moiety, has shown promising potential in drug discovery and development. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
The synthesis of 3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester involves a multi-step process that typically starts with the functionalization of the piperidine ring. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the protection and deprotection of the Boc group. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and purity for subsequent biological evaluations.
From a pharmacological perspective, this compound has been investigated for its role as a key intermediate in the synthesis of bioactive molecules. Its structural features make it a versatile scaffold for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and inflammatory diseases. Recent in vitro studies have demonstrated its ability to modulate specific neurotransmitter receptors, suggesting potential applications in the treatment of neurological conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties have been explored in preclinical models, highlighting its potential as a lead compound for further optimization.
One of the most notable findings in recent research is the compound's interaction with G-protein coupled receptors (GPCRs). GPCRs are a major target class in drug discovery, and the ability of 3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester to bind selectively to certain GPCR subtypes has opened new avenues for therapeutic intervention. Computational modeling and molecular docking studies have provided insights into the binding mechanisms, which could facilitate the design of more potent and selective derivatives.
In conclusion, 3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester (CAS: 2870659-75-7) represents a promising candidate for further research in drug development. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable tool for medicinal chemists. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in vivo to fully realize its therapeutic potential. The ongoing research in this area underscores the importance of this compound in advancing the field of chemical biology and pharmaceutical sciences.
2870659-75-7 (3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester ) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)